Cas no 95388-79-7 (tert-Butyl 4-Chlorobutylcarbamate)

• Product Name: tert-Butyl 4-Chlorobutylcarbamate
• CAS No: 95388-79-7
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD11656629
• CID: 61778
• PubChem ID: 19758183
• Update Time: 2024-10-25

tert-Butyl 4-Chlorobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-chlorobutyl)carbamate
• Carbamic acid, (4-chlorobutyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL 4-CHLOROBUTYLCARBAMATE
• tert-butyl N-(4-chlorobutyl)carbamate
• FD7383
• N-tert-butoxy-carbonyl-4-chloro-butylamine
• N-(tert-Butoxycarbonyl)-4-chlorobutylamine
• 1,1-Dimethylethyl N-(4-chlorobutyl)carbamate (ACI)
• Carbamic acid, (4-chlorobutyl)-, 1,1-dimethylethyl ester (9CI)
• BEKDZRXUWYOOPU-UHFFFAOYSA-N
• SCHEMBL8959096
• AS-49316
• CS-0154363
• DTXSID60599602
• 95388-79-7
• DB-049974
• EN300-5219596
• MFCD11656629
• t-butyl (4-chlorobutyl)carbamate
• N-Boc-4-chloro-1-butanamine
• 1,1-dimethylethyl (4-chlorobutyl)carbamate
• 1,1-dimethylethyl (4chlorobutyl)carbamate
• SY240647
• AKOS016005453
• SB78383
• N-tert-butoxycarbonyl-4-chloro-butylamine
• N-[(tert-butoxy)carbonyl]-4-chloro-butylamine
• tert-Butyl 4-Chlorobutylcarbamate

• MDL： MFCD11656629
• Inchi： 1S/C9H18ClNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-7H2,1-3H3,(H,11,12)
• InChI Key： BEKDZRXUWYOOPU-UHFFFAOYSA-N
• SMILES： O=C(NCCCCCl)OC(C)(C)C

Computed Properties

• Exact Mass: 207.10300
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 292.9 °C at 760 mmHg
• Flash Point: 292.9 °C at 760 mmHg
• Refractive Index: 1.449
• PSA: 38.33000
• LogP: 2.92100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives